![molecular formula C19H18N2O2S2 B4014551 N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-ylthio)butanamide](/img/structure/B4014551.png)
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-ylthio)butanamide
Description
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-ylthio)butanamide is a compound that involves a benzothiazole group, which is notable for its role in various pharmacological applications. Although your request excludes drug-related information, it's essential to acknowledge that benzothiazoles and their derivatives often play a significant role in medicinal chemistry.
Synthesis Analysis
Synthesis of compounds involving benzothiazole structures can be complex. A study by Nitta et al. (2008) discusses the synthesis of similar compounds, highlighting the intricate steps involved in creating these molecules, especially when aiming for potent activity and specificity in their applications. The process often involves multiple stages of chemical reactions to incorporate various functional groups (Nitta et al., 2008).
Molecular Structure Analysis
The molecular structure of compounds like N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-ylthio)butanamide is often characterized using techniques like NMR and X-ray crystallography. Al-Omran and El-Khair (2014) provide insights into the structure of similar compounds using these methods, which are crucial for understanding the compound's chemical behavior (Al-Omran & El-Khair, 2014).
Chemical Reactions and Properties
Benzothiazole derivatives undergo various chemical reactions, mainly influenced by their functional groups. The reactions can include acetylation, as discussed by Chua et al. (1999), which significantly impacts the compound's chemical properties and reactivity (Chua et al., 1999).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and stability, are essential for their application in various fields. These properties are determined by the molecular structure and the nature of substituents on the benzothiazole ring.
Chemical Properties Analysis
Chemical properties like reactivity, acidity or basicity, and the ability to form bonds with other molecules are vital for understanding how these compounds interact in different environments. For example, the study by Duran and Canbaz (2013) discusses the pKa values of similar compounds, which is a critical factor in determining their chemical behavior (Duran & Canbaz, 2013).
properties
IUPAC Name |
N-(4-acetylphenyl)-2-(1,3-benzothiazol-2-ylsulfanyl)butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S2/c1-3-16(24-19-21-15-6-4-5-7-17(15)25-19)18(23)20-14-10-8-13(9-11-14)12(2)22/h4-11,16H,3H2,1-2H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYUSEUZTOIAEBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)C(=O)C)SC2=NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.